4-(morpholin-4-yl)-N-{[3-(pyridin-3-yl)pyrazin-2-yl]methyl}benzamide

• IUPAC Name: 4-morpholin-4-yl-N-[(3-pyridin-3-ylpyrazin-2-yl)methyl]benzamide
• InChI: InChI=1S/C21H21N5O2/c27-21(16-3-5-18(6-4-16)26-10-12-28-13-11-26)25-15-19-20(24-9-8-23-19)17-2-1-7-22-14-17/h1-9,14H,10-13,15H2,(H,25,27)
• InChI Key: NDLYKQITVYWOTD-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=CC=C(C=C2)C(=O)NCC3=NC=CN=C3C4=CN=CC=C4
• Molecular Formula: C21H21N5O2
• Molecular Weight: 375.4 g/mol

Description

4-(morpholin-4-yl)-N-{[3-(pyridin-3-yl)pyrazin-2-yl]methyl}benzamide is a chemical compound that has gained significant attention in the field of scientific research. This compound is also known as MPPB and is used as a research tool in various fields such as neuroscience, pharmacology, and biochemistry. MPPB is a selective antagonist of the dopamine D3 receptor and has been used to study the role of this receptor in various physiological and pathological conditions.

Scientific Research Applications

Antitumor Activity

The compound has been identified as part of a broader class of molecules that show promise in antitumor activity. Specifically, derivatives involving pyrrolidine, morpholine, and piperidine have been studied for their efficacy against various cancer cell lines, including human breast, CNS, and colon cancer. These compounds have shown total growth inhibition in vitro at very low concentrations, highlighting their potential as potent antitumor agents. The unique structures and in vitro activities of these compounds have led to their selection for further in vivo Xenograft testing against breast and other susceptible human cancers (Jurd, 1996).

Heterocyclic Synthesis

The compound is part of research efforts focusing on the synthesis of novel heterocyclic compounds. These efforts have led to the creation of a variety of derivatives, including pyrazole, pyrimidine, and pyridine derivatives. These synthesized compounds have been evaluated for various biological activities, further emphasizing the compound's role in the development of new chemical entities with potential therapeutic applications (Ho & Suen, 2013).

Biological Evaluation

The synthesis and biological evaluation of derivatives bearing a 5-methylpyridazin-3(2H)-one fragment have been undertaken, revealing effective inhibitory activity against certain cancer cell lines. The structure-activity relationships (SARs) demonstrated that modifications, including the introduction of the morpholine group, were beneficial for enhancing inhibitory activity. This suggests that the compound and its derivatives could serve as a basis for the development of new anticancer agents (Xiong et al., 2020).

Mechanism of Action

Target of Action

• CHK1 phosphorylates substrates like the cell division cycle 25 (CDC25) phosphatases, leading to cell cycle arrest at checkpoints in Synthesis (S) or Gap 2 (G2) phase .

Mode of Action

• Consequently, cell cycle progression halts, allowing time for DNA repair via homologous recombination through signaling to the repair protein RAD51 .

Biochemical Pathways

• The compound’s action helps maintain genomic stability and prevents the propagation of damaged DNA .

Pharmacokinetics (ADME)

• Impact on Bioavailability : Lipophilicity and basicity influence both CHK1 potency and off-target effects, such as human ether-a-go-go-related gene (hERG) ion channel inhibition .

Result of Action

• Cellular effects include halted cell division, increased DNA repair capacity, and reduced replication-associated DNA damage .

Action Environment

• Stability under varying conditions (e.g., temperature, humidity) impacts its shelf life and clinical utility .